Cas no 1694894-90-0 (1-(2,3-Dichlorophenyl)ethane-1-thiol)

• Product Name: 1-(2,3-Dichlorophenyl)ethane-1-thiol
• CAS No: 1694894-90-0
• MF: C₈H₈Cl₂S
• MW: 207.120119094849
• CID: 5790726
• PubChem ID: 108420088
• Update Time: 2025-10-23

1-(2,3-Dichlorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1694894-90-0
• EN300-1288562
• 1-(2,3-Dichlorophenyl)ethane-1-thiol
• Benzenemethanethiol, 2,3-dichloro-α-methyl-

• Inchi： 1S/C8H8Cl2S/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5,11H,1H3
• InChI Key： YYTVYIIKDQMIRZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)S)Cl

Computed Properties

• Exact Mass: 205.9723768g/mol
• Monoisotopic Mass: 205.9723768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 264.1±25.0 °C(Predicted)
• pka: 9.17±0.25(Predicted)

Additional information on 1-(2,3-Dichlorophenyl)ethane-1-thiol

Research Brief on 1-(2,3-Dichlorophenyl)ethane-1-thiol (CAS: 1694894-90-0): Recent Advances and Applications

1-(2,3-Dichlorophenyl)ethane-1-thiol (CAS: 1694894-90-0) is a specialized organosulfur compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(2,3-Dichlorophenyl)ethane-1-thiol in the synthesis of thiol-based covalent inhibitors targeting cysteine proteases. The researchers demonstrated that the compound's unique reactivity profile, attributed to the electron-withdrawing effects of the dichlorophenyl group, makes it an ideal candidate for designing irreversible inhibitors with high selectivity. The study further elucidated the compound's mechanism of action through X-ray crystallography and kinetic assays, providing valuable insights for drug discovery efforts.

In addition to its applications in inhibitor design, 1-(2,3-Dichlorophenyl)ethane-1-thiol has been investigated for its potential in metal chelation and catalysis. A recent preprint on ChemRxiv reported its use as a ligand in palladium-catalyzed cross-coupling reactions, where it exhibited superior stability and reactivity compared to traditional thiol ligands. This finding opens new avenues for its application in synthetic chemistry, particularly in the construction of complex pharmaceutical intermediates.

From a biological perspective, preliminary in vitro studies have suggested that derivatives of 1-(2,3-Dichlorophenyl)ethane-1-thiol may possess antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified several thiol-derived analogs with activity against drug-resistant bacterial strains, though further optimization is required to improve their pharmacokinetic profiles. These results underscore the compound's versatility and potential as a scaffold for developing new therapeutic agents.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-(2,3-Dichlorophenyl)ethane-1-thiol. Recent advancements in flow chemistry and continuous manufacturing, as discussed in a 2023 Organic Process Research & Development article, offer potential solutions to these scalability issues. The integration of green chemistry principles, such as solvent-free reactions and catalytic methods, is also being explored to enhance the sustainability of its production.

In conclusion, 1-(2,3-Dichlorophenyl)ethane-1-thiol (CAS: 1694894-90-0) represents a valuable building block in medicinal chemistry and chemical biology. Its unique structural features and reactivity continue to inspire innovative research across multiple disciplines. Future studies should focus on expanding its applications, optimizing synthetic routes, and exploring its biological activities in greater depth to unlock its full potential in drug discovery and development.